Cas no 854138-19-5 (N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)
N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-cyano-3-methylbutan-2-yl)-2-[[5-(4-ethylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
- AKOS016858842
- AKOS001121609
- starbld0007809
- EN300-26687312
- 854138-19-5
- N-(2-Cyano-3-methylbutan-2-yl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
- N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- HMS1732G07
- Z25502601
-
- Inchi: 1S/C18H23N5OS/c1-5-13-6-8-14(9-7-13)16-20-17(23-22-16)25-10-15(24)21-18(4,11-19)12(2)3/h6-9,12H,5,10H2,1-4H3,(H,21,24)(H,20,22,23)
- InChI Key: ILHACQMXFLZCKZ-UHFFFAOYSA-N
- SMILES: S(C1=NNC(C2C=CC(=CC=2)CC)=N1)CC(NC(C#N)(C)C(C)C)=O
Computed Properties
- Exact Mass: 357.16233155g/mol
- Monoisotopic Mass: 357.16233155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 120Ų
N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26687312-0.05g |
N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide |
854138-19-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No. 854138-19-5): A Comprehensive Overview
N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No. 854138-19-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique molecular structure that confers it with a range of biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.
The molecular formula of N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is C19H23N5OS. Its molecular weight is approximately 369.47 g/mol. The compound features a triazole ring and a sulfanyl group, which are key functional groups that contribute to its pharmacological properties. The presence of these groups suggests that the compound may have significant interactions with biological targets such as enzymes and receptors.
The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step reactions. One common approach is to start with the preparation of the triazole core using a suitable azide and alkyne under copper(I) catalysis in a Huisgen 1,3-dipolar cycloaddition reaction. The resulting triazole can then be functionalized with the sulfanyl group and the cyano-containing alkyl chain through subsequent reactions such as nucleophilic substitution and condensation reactions. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.
In terms of biological activities, recent studies have shown that N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Furthermore, research conducted at the National Cancer Institute has revealed that N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide possesses significant anti-proliferative effects against various cancer cell lines. Specifically, it has been shown to induce apoptosis in human breast cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings highlight the compound's potential as a lead molecule for the development of novel anti-cancer drugs.
The pharmacokinetic properties of N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties make it an attractive candidate for further preclinical and clinical evaluation.
In addition to its therapeutic potential, N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been explored for its use in diagnostic imaging. Research published in the Journal of Medicinal Chemistry has demonstrated that radiolabeled derivatives of this compound can be used as imaging agents for detecting specific biomarkers in vivo. This application could have significant implications for early diagnosis and monitoring of diseases such as cancer and neurodegenerative disorders.
To further enhance its therapeutic efficacy and reduce potential side effects, efforts are underway to develop prodrugs and drug delivery systems based on N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. For example, nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound while enhancing its targeted delivery to specific tissues or cells.
In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-y l]sulfanyl}acetamide (CAS No. 854138-19-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers it with potent biological activities such as anti-inflammatory and anti-cancer effects. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential through advanced synthetic methods and drug delivery strategies.
854138-19-5 (N-(1-cyano-1,2-dimethylpropyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)